Cas no 2654743-22-1 ((R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile)

• Product Name: (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile
• CAS No: 2654743-22-1
• MF: C₂₂H₂₄N₆O
• MW: 388.47
• CID: 5083005
• PubChem ID: 156526655
• Update Time: 2025-10-29

(R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• MRTX0902
• BDBM50601084
• UNII-CRG69FR93G
• (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile
• 2-methyl-3-[(1R)-1-{[4-methyl-7-(morpholin-4-yl)pyrido[3,4-d]pyridazin-1-yl]amino}ethyl]benzonitrile
• F78344
• MS-26448
• GTPL11966
• (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido(3,4-d)pyridazin-1-yl)amino)ethyl)benzonitrile
• HY-145926
• 2-Methyl-3-[(1R)-1-[(4-methyl-7-morpholin-4-ylpyrido[3,4-d]pyridazin-1-yl)amino]ethyl]benzonitrile
• MRTX-0902
• 2654743-22-1
• GLXC-26012
• EX-A6048
• AKOS040759966
• CHEMBL5192659
• NKF
• NSC839865
• NSC-839865
• Benzonitrile, 2-methyl-3-((1R)-1-((4-methyl-7-(4-morpholinyl)pyrido(3,4-d)pyridazin-1-yl)amino)ethyl)-
• CRG69FR93G
• CS-0435287
• SCHEMBL23563511
• MRTX0902?

• Inchi： 1S/C22H24N6O/c1-14-17(12-23)5-4-6-18(14)15(2)25-22-19-11-21(28-7-9-29-10-8-28)24-13-20(19)16(3)26-27-22/h4-6,11,13,15H,7-10H2,1-3H3,(H,25,27)/t15-/m1/s1
• InChI Key： ILPWEAHQRAWJIU-OAHLLOKOSA-N
• SMILES： C12C=NC(N3CCOCC3)=CC1=C(N=NC=2C)N[C@H](C)C1=C(C(=CC=C1)C#N)C

Computed Properties

• Exact Mass: 388.20115941g/mol
• Monoisotopic Mass: 388.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87Ų

Additional information on (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile

Introduction to (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile (CAS No. 2654743-22-1)

(R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile, with the CAS number 2654743-22-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrido[3,4-d]pyridazines, which are characterized by their unique structural features and diverse biological activities. The compound's chiral center and the presence of a morpholino group contribute to its distinct pharmacological properties, making it a promising candidate for further research and development.

The molecular structure of (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile is composed of a benzene ring substituted with a cyano group and an aminoethyl side chain. The amino group is further substituted with a 4-methyl-7-morpholinopyrido[3,4-d]pyridazine moiety, which imparts significant biological activity. The morpholino group, in particular, is known for its ability to enhance solubility and bioavailability, making this compound an attractive target for drug discovery.

Recent studies have highlighted the potential of (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective properties, (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile has also shown promise in cancer therapy. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting the cell cycle and inducing apoptosis. The mechanism of action involves the inhibition of specific kinases that are crucial for tumor growth and survival. This selective targeting property makes it a potential candidate for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic profile of (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it suitable for chronic administration regimens, which is particularly advantageous for treating chronic diseases such as neurodegenerative disorders.

To further understand the biological activities of (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile, several structure-function relationship studies have been conducted. These studies have revealed that the chiral center at the aminoethyl side chain plays a crucial role in determining the compound's biological activity. The (R)-enantiomer has been found to be more potent than its (S)-counterpart in various assays, highlighting the importance of enantiomeric purity in drug development.

The safety profile of (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-yl)amino)ethyl)benzonitrile has also been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for clinical translation.

In conclusion, (R)-2-Methyl-3-(1-((4-methyl-7-morpholinopyrido[3,4-d]pyridazin-1-y l)amino) ethyl ) benzonitrile (CAS No. 2654743 - 22 - 1) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and broaden its clinical applications.